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Get Quote

Executive Summary: The Phomopsinamine
Pharmacophore
Phomopsinamine represents a distinct class of antimitotic agents derived from the

macrocyclic mycotoxin Phomopsin A (Diaporthe toxica). While Phomopsin A is a cyclic

hexapeptide containing a unique 13-membered ether bridge, phomopsinamine is the linear

tripeptide fragment resulting from the hydrolytic opening of the macrocycle.

Contrary to the general rule where ring-opening abolishes the bioactivity of cyclic peptides,

phomopsinamine retains potent microtubule-destabilizing activity (IC₅₀ < 1 µM). This guide

analyzes the Structure-Activity Relationship (SAR) of the phomopsinamine core, delineating

the critical pharmacophores required for high-affinity binding to the vinca domain of tubulin.

Structural Deconstruction & Pharmacophore
Analysis
The biological potency of phomopsinamine derivatives hinges on specific non-proteinogenic

amino acid residues. Understanding these motifs is critical for synthetic optimization.
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The Core Scaffold
Phomopsin A is composed of a linear tripeptide side chain attached to a cyclic core. Upon

hydrolysis, the "phomopsinamine" fragment (often defined as the N-terminal tripeptide

segment) is released or exposed.

Key Structural Motifs:

N-Methyl-3-(3,4-dihydroxyphenyl)-L-serine (NmDHP-Ser):

Role: This is the absolute critical determinant for tubulin binding. The catechol moiety

mimics the interactions of the vindoline subunit of vinblastine.

SAR Insight: Methylation or removal of the hydroxyls at the 3,4-positions drastically

reduces affinity. The N-methyl group provides metabolic stability and conformational lock.

Dehydro-amino acids (Δ-Ile, Δ-Asp):

Role: In the parent Phomopsin A, these provide rigidity.

SAR Insight: Hydrogenation (e.g., Octahydrophomopsin A) reduces potency slightly but

retains nanomolar affinity, suggesting that while rigidity aids entropy, the specific contacts

of the side chains are more dominant.

The 13-Membered Ether Bridge (Parent Scaffold):

Role: Connects the tyrosine-derived moiety to an isoleucine derivative.

SAR Insight: Opening this ring to form linear phomopsinamine increases conformational

freedom but exposes the peptide backbone, allowing it to adopt a "pseudo-cyclic"

conformation within the tubulin binding pocket.

Mechanism of Action: The Vinca Domain Overlap
Phomopsinamine derivatives bind at the inter-dimer interface between

- and

-tubulin (Vinca site). Unlike taxanes (stabilizers), they prevent the straight conformation
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required for microtubule polymerization, leading to curved protofilaments and spiral
aggregates.

Binding Dynamics:

Competitive Inhibition: Phomopsinamine competes directly with Vinblastine and Rhizoxin.

Allosteric Modulation: It stabilizes the binding of Colchicine (similar to Vinblastine), indicating

a distinct but overlapping footprint.[1]

Visualization: Mechanism of Action
The following diagram illustrates the pathway from structural binding to physiological effect.
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Critical SAR Features
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Figure 1: Mechanistic pathway of Phomopsinamine derivatives inducing microtubule

depolymerization via Vinca domain occupancy.

Comparative SAR Data
The following table synthesizes historical data comparing the parent macrocycle with its linear

and hydrogenated derivatives.
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Compound Structure Type

Tubulin
Binding (

)

Polymerization
IC

SAR
Significance

Phomopsin A
Cyclic

Hexapeptide
~ 0.01 µM 0.4 - 0.6 µM

Parent scaffold;

rigid

conformation

maximizes

entropy of

binding.

Phomopsinamine Linear Tripeptide ~ 0.8 - 1.0 µM < 1.0 µM

Retains

significant

activity; proves

the macrocycle is

not strictly

required for

pharmacophore

recognition.

Octahydrophomo

psin A

Hydrogenated

Cyclic
~ 0.05 µM ~ 0.8 µM

Saturation of

double bonds

reduces potency

slightly,

indicating

-system

interactions are

secondary to the

catechol H-

bonds.

Phomopsin B
Des-chloro

analog
~ 0.05 µM ~ 1.2 µM

Loss of chlorine

on the side chain

reduces

lipophilicity and

potency.
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Experimental Protocols
To validate the SAR of new phomopsinamine derivatives, the following self-validating

protocols are recommended.

Protocol A: Competitive Tubulin Binding Assay
(Scintillation Proximity)
Objective: Determine if the derivative competes for the Vinca site.

Preparation: Purify tubulin from bovine brain (2 mg/mL) in PEM buffer (100 mM PIPES, 1

mM EGTA, 1 mM MgSO₄, pH 6.9).

Ligand Mix: Prepare

-Vinblastine (specific activity ~10 Ci/mmol) at a final concentration of 50 nM.

Competition: Incubate tubulin (1 µM) with

-Vinblastine and varying concentrations of the Phomopsinamine derivative (

to

M) for 30 minutes at 37°C.

Separation: Use DEAE-cellulose filter discs to trap tubulin-ligand complexes. Wash 3x with

cold PEM buffer.

Quantification: Measure retained radioactivity via liquid scintillation counting.

Validation: Control samples with unlabeled Vinblastine (100 µM) must show <5% non-

specific binding.

Protocol B: Turbidimetric Polymerization Assay
Objective: Assess the functional inhibition of microtubule assembly.[1][2]

Baseline: Calibrate spectrophotometer at 350 nm, heated to 37°C.
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Reaction Mix: 100 µL of Tubulin (2 mg/mL) + 1 mM GTP + varying concentrations of

derivative.

Initiation: Start reaction by transferring to 37°C.

Monitoring: Record absorbance every 30 seconds for 45 minutes.

Analysis:

: Rate of assembly (slope of linear phase).

: Steady-state polymer mass.

Success Criteria: A potent phomopsinamine derivative should reduce

by >50% at 1 µM concentration.

Synthesis & SAR Logic Flow
The following diagram outlines the logic for optimizing Phomopsinamine derivatives.

Phomopsin A
(Natural Source) Acid Hydrolysis Phomopsinamine

(Linear Core)

N-Term Modification

Side Chain Saturation

Loss of Activity
(If Catechol removed)

 Remove OH/Me

Retained Activity
(Octahydro- variants)

 H2/Pd/C

Click to download full resolution via product page

Figure 2: Strategic logic for structural modification of Phomopsinamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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